Cas no 661459-16-1 (Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]-)

• Product Name: Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]-
• CAS No: 661459-16-1
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 1703757
• PubChem ID: 22032730
• Update Time: 2025-04-21

Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]-
• 3-[5-(3-Methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]benzonitrile
• DB-378579
• 661459-16-1
• DTXSID001175810
• SCHEMBL5955619
• AJXUBPRKXKBQSC-UHFFFAOYSA-N
• 3-[5-(3-methyl-piperidin-2-yl)-[1,2,4]oxadiazol-3-yl]-benzonitrile

• Inchi： 1S/C15H16N4O/c1-10-4-3-7-17-13(10)15-18-14(19-20-15)12-6-2-5-11(8-12)9-16/h2,5-6,8,10,13,17H,3-4,7H2,1H3
• InChI Key： AJXUBPRKXKBQSC-UHFFFAOYSA-N
• SMILES： O1C(C2C(C)CCCN2)=NC(C2C=CC=C(C#N)C=2)=N1

Computed Properties

• Exact Mass: 268.13258
• Monoisotopic Mass: 268.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.74